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Compound of Interest

Compound Name: N-Hydroxymethyl succinimide

Cat. No.: B1213305

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Hydroxymethyl succinimide is a stable, crystalline organic compound that serves as a
valuable precursor and reagent in a variety of organic transformations. Its unique structure,
incorporating a reactive hydroxymethyl group attached to a succinimide ring, allows it to
function as a convenient source of formaldehyde and as a building block for the introduction of
the succinimide moiety. This guide provides a comprehensive overview of its synthesis,
chemical properties, and applications, with a focus on experimental details and quantitative
data to support its use in research and development.

Core Properties and Data

N-Hydroxymethyl succinimide is a white to off-white solid with good stability under standard

laboratory conditions.[1] Its key physical and chemical properties are summarized in the table
below.
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Property Value Reference
Chemical Formula CsH7NOs [1]
Molecular Weight 129.11 g/mol [1]
CAS Number 5146-68-9 [1]
Melting Point Not available
B Soluble in polar solvents like
Solubility [1]
water and alcohols
White to off-white crystalline
Appearance [1]

solid

Spectroscopic Data:

Technique Key Peaks/Shifts

1H NMR Data not available in the searched literature.
13C NMR Data not available in the searched literature.
ETIR (cm-) Specific peak data not available in the searched

literature.

Mass Spectrometry

Data not available in the searched literature.

Synthesis of N-Hydroxymethyl Succinimide

The synthesis of N-Hydroxymethyl succinimide is typically achieved through the reaction of

succinimide with formaldehyde.

Succinimide

N-Hydroxymethyl
succinimide

Formaldehyde
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Caption: Synthesis of N-Hydroxymethyl succinimide.

Experimental Protocol: Synthesis of N-Hydroxymethyl
Succinimide

While a detailed, contemporary experimental protocol with specific yields for the synthesis of N-
Hydroxymethyl succinimide was not found in the surveyed literature, a general procedure
can be inferred from the synthesis of analogous compounds. A typical synthesis would involve
the following steps:

Reaction Setup: Succinimide is dissolved in a suitable solvent, such as water or an alcohol.

» Addition of Formaldehyde: An aqueous solution of formaldehyde (formalin) is added to the
succinimide solution. The reaction is often catalyzed by a base.

o Reaction Conditions: The mixture is stirred at room temperature or with gentle heating for a
specified period to allow for the formation of the N-hydroxymethyl bond.

o Work-up and Purification: The reaction mixture is cooled, and the product is isolated by
filtration or extraction. Recrystallization from a suitable solvent, such as an alcohol or water-
alcohol mixture, is then performed to yield the purified N-Hydroxymethyl succinimide.

Chemical Reactivity and Applications

The primary utility of N-Hydroxymethyl succinimide in organic synthesis stems from its ability
to act as a stable, solid source of formaldehyde and to participate in reactions via its
hydroxymethyl group.

Role as a Formaldehyde Precursor

N-Hydroxymethyl succinimide can undergo a retro-addition reaction to release formaldehyde
and succinimide.[2] This property makes it a valuable reagent in reactions where a controlled,
in-situ generation of formaldehyde is required, avoiding the handling of gaseous formaldehyde
or concentrated formalin solutions.[2]
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Caption: Release of formaldehyde from N-Hydroxymethyl succinimide.

This reactivity is particularly useful in Mannich-type reactions and in the preparation of various
heterocyclic compounds.

Reactions Involving the Hydroxymethyl Group

The hydroxyl group of N-Hydroxymethyl succinimide can undergo typical alcohol reactions,
such as esterification and etherification. This allows for the introduction of the succinimide
moiety onto other molecules, which can be useful in the synthesis of polymers and other
functional materials.

Use in Cross-linking of Biopolymers

N-Hydroxymethyl succinimide and its derivatives can be used in the cross-linking of
biopolymers that possess nucleophilic groups, such as proteins and polysaccharides.[3] The
formaldehyde released upon heating can react with amine groups in these biopolymers to form
stable cross-links.

Distinction from N-Hydroxysuccinimide (NHS)

It is crucial to distinguish N-Hydroxymethyl succinimide from the more commonly known N-
Hydroxysuccinimide (NHS).

* N-Hydroxymethyl succinimide: The hydroxyl group is separated from the succinimide
nitrogen by a methylene bridge (-N-CH2-OH). Its primary reactivity involves the release of
formaldehyde.
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e N-Hydroxysuccinimide (NHS): The hydroxyl group is directly attached to the succinimide
nitrogen (-N-OH). NHS is widely used to activate carboxylic acids to form NHS-esters, which
are highly reactive towards primary amines and are extensively used in peptide synthesis
and bioconjugation.[4][5]

The applications of these two compounds are generally distinct, and care should be taken to
select the appropriate reagent for the desired chemical transformation.

Conclusion

N-Hydroxymethyl succinimide is a valuable reagent in organic synthesis, primarily serving as
a convenient and solid precursor for formaldehyde. Its ability to participate in a variety of
chemical transformations makes it a useful tool for researchers in synthetic chemistry, materials
science, and drug development. While detailed quantitative data and specific experimental
protocols are not extensively documented in readily available literature, its foundational
reactivity provides a strong basis for its application in the synthesis of complex organic
molecules. Further research into its applications and the development of detailed synthetic
methodologies would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Hydroxymethyl Succinimide: A Versatile Precursor in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213305#n-hydroxymethyl-succinimide-as-a-
precursor-for-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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